Cas no 2138112-95-3 (tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate)

• Product Name: tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate
• CAS No: 2138112-95-3
• MF: C₁₂H₁₈F₃N₃O₂
• MW: 293.285433292389
• CID: 5806714
• PubChem ID: 165801151
• Update Time: 2025-06-08

tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate
• EN300-1141417
• 2138112-95-3
• tert-butyl 2-amino-2-methyl-3-[4-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate

• Inchi： 1S/C12H18F3N3O2/c1-10(2,3)20-9(19)11(4,16)7-18-6-8(5-17-18)12(13,14)15/h5-6H,7,16H2,1-4H3
• InChI Key： MQESOQXQNPBRHP-UHFFFAOYSA-N
• SMILES： FC(C1C=NN(C=1)CC(C)(C(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 293.13511131g/mol
• Monoisotopic Mass: 293.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate

tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate (CAS No. 2138112-95-3): A Comprehensive Overview

tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate (CAS No. 2138112-95-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The structure of tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate is composed of a tert-butyl ester group, an amino group, a methyl group, and a trifluoromethyl-substituted pyrazole ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the pharmacological properties of this compound. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported that tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate exhibits potent anti-inflammatory and analgesic activities. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation and pain.

In another study conducted by a team at the University of California, San Francisco, the compound was evaluated for its antimicrobial properties. The results showed that tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate demonstrated significant activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding suggests that the compound could be a valuable lead for the development of new antibiotics to combat drug-resistant infections.

The synthesis of tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. A commonly used synthetic route involves the coupling of a tert-butyl ester with a trifluoromethyl-substituted pyrazole derivative, followed by amino group introduction through reductive amination. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

From a pharmaceutical development perspective, tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate has shown promise as a candidate for treating various diseases. Its ability to modulate multiple biological pathways makes it a versatile molecule with potential applications in areas such as pain management, inflammatory disorders, and infectious diseases. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate has also been studied for its toxicological profile. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

The mechanism of action of tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate is not yet fully elucidated. However, preliminary studies suggest that it may exert its effects through multiple mechanisms, including the inhibition of specific enzymes involved in inflammatory pathways and the modulation of immune cell function. Ongoing research aims to unravel these mechanisms in greater detail.

In conclusion, tert-butyl 2-amino-2-methyl-3-4-(trifluoromethyl)-1H-pyrazol-1-ylopropanoate (CAS No. 2138112–95–3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this molecule, it is likely to play an increasingly important role in the treatment of various diseases.